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Introduction

This document provides detailed application notes and protocols for the targeted delivery of the
GIluR23Y peptide to specific brain regions. The GIUR23Y peptide, typically delivered as a cell-
permeable conjugate (Tat-GIuR23Y), is a valuable research tool for investigating the roles of
AMPA receptor endocytosis in synaptic plasticity, memory formation, and various neurological
disorders. Tat-GIuR23Y acts by competitively inhibiting the interaction between the GIluA2
subunit of AMPA receptors and clathrin adaptor proteins, thereby blocking receptor
internalization.[1]

The protocols outlined below focus on direct intracerebral injection techniques, which are the
most common and effective methods for delivering peptides like Tat-GluR23Y to discrete brain
areas in animal models. These techniques include intracerebroventricular (ICV) and intra-
basolateral amygdala (BLA) infusions.

Signaling Pathway of Tat-GluR23Y Action

The Tat-GluR23Y peptide interferes with a critical step in activity-dependent synaptic
depression. The following diagram illustrates the signaling pathway inhibited by this peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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